Cas no 64254-42-8 (1,3-Dioxan-2-amine, 4-phenyl-)

• Product Name: 1,3-Dioxan-2-amine, 4-phenyl-
• CAS No: 64254-42-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1674514
• PubChem ID: 71380211
• Update Time: 2025-04-21

1,3-Dioxan-2-amine, 4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxan-2-amine, 4-phenyl-
• 4-phenyl-1,3-dioxan-2-amine
• 64254-42-8
• DTXSID30802736

• Inchi： 1S/C10H13NO2/c11-10-12-7-6-9(13-10)8-4-2-1-3-5-8/h1-5,9-10H,6-7,11H2
• InChI Key： WKKBDADVHAOBLY-UHFFFAOYSA-N
• SMILES： O1C(N)OCCC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48